Cas no 1240949-51-2 (5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 1240949-51-2
• MF: C₁₁H₇FN₂
• MW: 186.185085535049
• CID: 4760665
• PubChem ID: 66618735
• Update Time: 2026-02-26

5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile
• 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C11H7FN2/c12-10-3-1-9(2-4-10)11-5-8(6-13)7-14-11/h1-5,7,14H
• InChI Key： RJMRHLYVXQASFZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C#N)=CN1

Computed Properties

• Exact Mass: 186.05932639g/mol
• Monoisotopic Mass: 186.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile

Introduction to 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile (CAS No. 1240949-51-2)

5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1240949-51-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole class, characterized by a five-membered aromatic ring containing one nitrogen atom. The presence of a nitrile group at the 3-position and a 4-fluorophenyl substituent at the 5-position imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The fluorophenyl moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, the 4-fluorine position introduces electron-withdrawing effects, which can modulate the reactivity and interactions of the pyrrole core with biological targets. This structural feature has been exploited in the development of various bioactive molecules, including kinase inhibitors, antiviral agents, and anticancer drugs.

The nitrile group at the 3-position of the pyrrole ring further contributes to the compound's chemical diversity. Nitrile groups are known for their ability to participate in hydrogen bonding, metal coordination, and hydrolysis reactions, making them valuable for designing molecules with specific biological activities. In recent years, nitrile-containing heterocycles have been extensively studied for their potential in modulating enzyme inhibition and receptor binding. For instance, derivatives of pyrrole-3-carbonitrile have shown promise in targeting protein-protein interactions and post-translational modifications, which are critical in cellular signaling pathways.

Recent advancements in computational chemistry and machine learning have enabled more efficient virtual screening of compounds like 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile. These methods leverage large datasets of bioactive molecules to predict binding affinities and identify promising candidates for experimental validation. Studies have demonstrated that fluorinated pyrroles can exhibit high selectivity for certain enzymes, such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in inflammatory diseases and cancer. The combination of computational predictions with experimental assays has accelerated the discovery pipeline for novel therapeutic agents.

One of the most compelling aspects of 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile is its potential as a building block for more complex drug candidates. Medicinal chemists often use such scaffolds to explore structure-activity relationships (SARs) and optimize pharmacological properties. For example, modifications at the nitrogen or carbon positions of the pyrrole ring can alter solubility, permeability across biological membranes (lipophilicity), and metabolic clearance rates. Such fine-tuning is essential for achieving desired pharmacokinetic profiles in vivo.

In the realm of medicinal chemistry, fluorinated heterocycles have been extensively investigated due to their broad spectrum of biological activities. Pyrrole derivatives are particularly interesting because they can mimic natural products and bioactive peptides while offering synthetic accessibility. The introduction of fluorine atoms into these systems not only enhances stability but also allows for fine control over electronic distributions, which is crucial for receptor recognition. For instance, fluorine atoms can participate in π-stacking interactions with aromatic residues in proteins or disrupt hydrogen bonding networks to alter binding kinetics.

The carbonitrile group also serves as a versatile handle for further functionalization. It can be hydrolyzed to an amide or carboxylic acid under acidic or basic conditions, enabling diversification into other pharmacologically relevant moieties. This adaptability makes 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile a valuable intermediate in synthetic chemistry, particularly for constructing complex molecules with tailored properties.

Emerging research indicates that this compound may have applications beyond traditional small-molecule drug discovery. For example, its structural motifs could be incorporated into peptidomimetics or proteolysis-targeting chimeras (PROTACs), which are designed to modulate protein degradation pathways. Such approaches have revolutionized targeted therapy by leveraging the body's natural protein turnover mechanisms. Additionally, fluorinated pyrroles have been explored as components of photoactivatable probes or chemosensors for real-time imaging applications.

The synthesis of 5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile typically involves multi-step organic transformations starting from commercially available precursors like 4-fluorobenzaldehyde or 4-fluorobenzonitrile. Key steps often include condensation reactions with amidines or hydrazines to form the pyrrole core, followed by functional group interconversions to introduce the nitrile group at the desired position. Advances in catalytic methods have streamlined these processes, allowing for higher yields and reduced environmental impact.

In conclusion,5-(4-Fluorophenyl)-1H-pyrrole-3-carbonitrile represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a fluorinated aromatic ring with a nitrile-substituted pyrrole—make it an attractive scaffold for developing novel therapeutics targeting various diseases. As computational tools continue to evolve and synthetic methodologies improve，this compound is poised to play an increasingly important role in drug discovery pipelines，offering new opportunities for therapeutic innovation.